Cas no 1226436-48-1 (2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide)

• Product Name: 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide
• CAS No: 1226436-48-1
• MF: C₁₉H₂₃FN₄O₂
• MW: 358.409927606583
• CID: 5393998
• Update Time: 2025-06-09

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorophenyl)-2-[[2-(hexahydro-1H-azepin-1-yl)-6-methyl-4-pyrimidinyl]oxy]acetamide
• 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide

• Inchi： 1S/C19H23FN4O2/c1-14-11-18(23-19(21-14)24-9-4-2-3-5-10-24)26-13-17(25)22-16-8-6-7-15(20)12-16/h6-8,11-12H,2-5,9-10,13H2,1H3,(H,22,25)
• InChI Key： QKOAZAYFUXBUEW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)COC1C=C(C)N=C(N2CCCCCC2)N=1

Experimental Properties

• Density: 1.245±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide

Comprehensive Overview of 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide (CAS No. 1226436-48-1)

2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide, with the CAS number 1226436-48-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their therapeutic potential. The unique structural features of this molecule, including the azepane ring and fluorophenyl moiety, make it a subject of interest for drug discovery and development.

In recent years, the demand for pyrimidine-based compounds has surged due to their versatility in targeting various biological pathways. Researchers are particularly intrigued by the 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide structure, as it combines a pyrimidine core with a fluorinated aromatic group. This combination is often associated with enhanced bioavailability and target specificity, making it a promising candidate for further investigation.

The compound's CAS No. 1226436-48-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. One of the key questions users often ask is, "What are the potential applications of 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide?" Preliminary studies suggest that it may exhibit activity against specific enzymes or receptors, though further validation is required. This aligns with the broader trend of exploring small-molecule inhibitors for therapeutic purposes.

Another area of interest is the compound's synthetic route. The incorporation of an azepane ring and a fluorophenyl group poses unique challenges for chemists, which has led to innovative synthetic strategies. Researchers are also keen to understand the structure-activity relationship (SAR) of this molecule, as subtle modifications could significantly alter its biological properties. These topics are frequently discussed in forums and publications, highlighting the compound's importance in modern drug design.

From a commercial perspective, CAS No. 1226436-48-1 is often listed in catalogs of fine chemicals and research reagents. Suppliers emphasize its high purity and suitability for high-throughput screening (HTS) assays, which are critical for early-stage drug discovery. The compound's molecular weight and solubility profile are also key considerations for researchers, as these factors influence its experimental utility.

In conclusion, 2-{[2-(azepan-1-yl)-6-methylpyrimidin-4-yl]oxy}-N-(3-fluorophenyl)acetamide represents a fascinating example of how pyrimidine derivatives continue to drive innovation in pharmaceutical research. Its CAS No. 1226436-48-1 serves as a unique identifier for scientists exploring its potential applications. As the field of medicinal chemistry evolves, this compound is likely to remain a focal point for both academic and industrial research efforts.